Cas no 38051-10-4 (Antiblaze V6)

• Product Name: Antiblaze V6
• CAS No: 38051-10-4
• MF: C₁₃H₂₄Cl₆O₈P₂
• MW: 582.990381240845
• CID: 314299
• Update Time: 2026-05-14

Antiblaze V6 Chemical and Physical Properties

Names and Identifiers

• Phosgard 2XC20
• 2,2-bis(chloromethyl)trimethylene bis(bis(2-chloroethyl)phosphate)
• Antiblaze V6
• Phosgard 2XC-20 Standard
• tetrakis(2-Chloroethyl)dichloroisopentyl diphosphate (V6)
• Amgard V 6
• Antiblaze AB 100
• ORGANOPHOSPHORUS FIRE RETARDANT
• PBT
• Phosphoric acid bis(2-chloroethyl) ester diester with 2,2-bis(chloromethyl)-1,3-propanediol
• Phosphoric acid P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] P,P,P',P'-tetrakis(2-chloroethyl) ester
• 2,2-Bis(chloromethyl)-1,3-propanediyl bis[bis(2-chloroethyl) phosphate]
• Antiblaze 100

• Inchi： InChI=1S/C13H24Cl6O8P2/c14-1-5-22-28(20,23-6-2-15)26-11-13(9-18,10-19)12-27-29(21,24-7-3-16)25-8-4-17/h1-12H2
• InChI Key： ZGHUDSLVQAGWEY-UHFFFAOYSA-N
• SMILES： ClCCOP(OCC(COP(OCCCl)(=O)OCCCl)(CCl)CCl)(=O)OCCCl

Computed Properties

• Exact Mass: 579.90800

Experimental Properties

• Density: 1.464
• Melting Point: 275 ºC
• PSA: 109.14000
• LogP: 5.72140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Antiblaze V6

Introduction to Antiblaze V6 and Its Active Compound CAS No 38051-10-4

Antiblaze V6 is a cutting-edge compound designed for advanced applications in the field of chemical and pharmaceutical research. The active ingredient of this product, identified by the chemical abstracts service number CAS No 38051-10-4, has garnered significant attention due to its unique properties and potential applications in various scientific domains. This compound belongs to a class of molecules that exhibit remarkable stability and reactivity, making it an invaluable tool for researchers exploring novel synthetic pathways and therapeutic interventions.

The chemical structure of CAS No 38051-10-4 is characterized by its complex arrangement of functional groups, which contribute to its versatility in chemical reactions. Recent studies have highlighted the compound's ability to participate in a wide range of organic transformations, including cross-coupling reactions, hydrogenation processes, and oxidation-reduction cycles. These attributes make it particularly useful in the development of new pharmaceuticals and agrochemicals, where precise molecular manipulation is essential.

In the realm of pharmaceutical research, Antiblaze V6 has shown promise as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel drug candidates targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The compound's stability under extreme conditions further enhances its utility, allowing for prolonged storage and repeated use in laboratory settings without significant degradation.

One of the most compelling aspects of CAS No 38051-10-4 is its role in catalytic systems. Studies have demonstrated its effectiveness as a co-catalyst in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high yields. This capability is particularly valuable in the pharmaceutical industry, where the presence of even small amounts of impurities can render a drug candidate ineffective or harmful. The compound's ability to facilitate such precise transformations underscores its importance in modern synthetic chemistry.

The application of Antiblaze V6 extends beyond traditional pharmaceuticals into emerging fields such as materials science and nanotechnology. Its unique chemical properties have been exploited to develop novel materials with enhanced thermal stability and mechanical strength. These advancements are particularly relevant in the context of next-generation electronics and aerospace components, where performance under extreme conditions is paramount.

Recent breakthroughs in computational chemistry have further illuminated the potential of CAS No 38051-10-4. Advanced molecular modeling techniques have allowed researchers to predict its behavior in complex reaction systems with unprecedented accuracy. This has not only accelerated the discovery process but also enabled the design of more efficient synthetic routes. Such innovations are critical for reducing costs and environmental impact in industrial-scale production.

The safety profile of Antiblaze V6 is another area of significant interest. Extensive toxicological studies have been conducted to assess its potential effects on human health and the environment. These investigations have consistently shown that when handled properly, the compound exhibits low toxicity and minimal environmental persistence. However, as with any chemical substance, proper handling protocols must be followed to ensure safe usage.

Looking ahead, the future prospects for Antiblaze V6 are exceptionally bright. Ongoing research aims to expand its applications into new domains, including renewable energy storage and biodegradable polymers. The compound's unique properties make it a promising candidate for developing sustainable solutions to global challenges. As scientific understanding continues to evolve, it is likely that new uses for CAS No 38051-10-4 will emerge, further solidifying its role as a cornerstone of modern chemical research.